Cas no 1694858-77-9 (3-Cyclohexyl-4-methylpiperidine)

• Product Name: 3-Cyclohexyl-4-methylpiperidine
• CAS No: 1694858-77-9
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5702146
• PubChem ID: 84718579
• Update Time: 2025-08-05

3-Cyclohexyl-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexyl-4-methylpiperidine
• 1694858-77-9
• EN300-1478079
• SCHEMBL22745793
• Piperidine, 3-cyclohexyl-4-methyl-

• Inchi： 1S/C12H23N/c1-10-7-8-13-9-12(10)11-5-3-2-4-6-11/h10-13H,2-9H2,1H3
• InChI Key： PGYCKPYFTAJYEI-UHFFFAOYSA-N
• SMILES： N1CCC(C)C(C2CCCCC2)C1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.895±0.06 g/cm3(Predicted)
• Boiling Point: 250.5±8.0 °C(Predicted)
• pka: 10.69±0.10(Predicted)

Additional information on 3-Cyclohexyl-4-methylpiperidine

3-Cyclohexyl-4-methylpiperidine: A Comprehensive Overview

3-Cyclohexyl-4-methylpiperidine, also known by its CAS number 1694858-77-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the class of piperidines, which are six-membered ring structures containing one nitrogen atom. The presence of a cyclohexyl group at the 3-position and a methyl group at the 4-position imparts unique chemical and physical properties to this molecule, making it a valuable compound for various applications.

The structure of 3-Cyclohexyl-4-methylpiperidine is characterized by its rigid piperidine ring system and the bulky substituents attached to it. The cyclohexyl group introduces steric hindrance, which can influence the compound's reactivity and solubility. On the other hand, the methyl group at the 4-position adds to the molecule's stability and can serve as a site for further functionalization. These structural features make 3-Cyclohexyl-4-methylpiperidine an attractive candidate for use as a building block in organic synthesis.

Recent studies have highlighted the potential of 3-Cyclohexyl-4-methylpiperidine in drug discovery. Researchers have explored its role as a ligand in medicinal chemistry, where it has shown promise in modulating various biological targets. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent activity against certain enzymes involved in neurodegenerative diseases. This finding underscores the importance of 3-Cyclohexyl-4-methylpiperidine as a lead compound for developing therapeutic agents.

In addition to its pharmacological applications, 3-Cyclohexyl-4-methylpiperidine has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in catalysis and coordination chemistry. A 2022 research paper reported that this compound can act as a chelating agent, facilitating the synthesis of metal-organic frameworks (MOFs) with enhanced stability and surface area. Such applications highlight the versatility of 3-Cyclohexyl-4-methylpiperidine across diverse scientific disciplines.

The synthesis of 3-Cyclohexyl-4-methylpiperidine typically involves multi-step organic reactions. One common approach is through nucleophilic substitution or ring-closing reactions, where intermediates are carefully designed to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and environmentally friendly. For example, the use of transition metal catalysts has enabled selective formation of the desired stereochemistry in this compound.

The physical properties of 3-Cyclohexyl-4-methylpiperidine, such as melting point, boiling point, and solubility, are critical factors that influence its application. Experimental data indicate that this compound has a relatively high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents makes it suitable for use in solution-based reactions and formulations.

In terms of safety and handling, 3-Cyclohexyl-4-methylpiperidine is generally considered non-hazardous under normal conditions. However, like all chemicals, it should be stored and handled according to standard laboratory protocols to ensure safety. Proper ventilation and personal protective equipment are recommended when working with this compound.

The growing interest in 3-Cyclohexyl-4-methylpiperidine is reflected in its increasing presence in scientific literature and industrial applications. As researchers continue to explore its potential, new uses for this compound are likely to emerge. Its unique combination of structural features and functional versatility positions it as an important molecule in both academic research and industrial settings.